5-chloro-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]aniline

• IUPAC Name: 5-chloro-2-(1-methylimidazol-2-yl)sulfanylaniline
• InChI: InChI=1S/C10H10ClN3S/c1-14-5-4-13-10(14)15-9-3-2-7(11)6-8(9)12/h2-6H,12H2,1H3
• InChI Key: WTYXISQJDIFDBJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1SC2=C(C=C(C=C2)Cl)N
• Molecular Formula: C10H10ClN3S
• Molecular Weight: 239.73 g/mol

Description

“5-chloro-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]aniline” is a chemical compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It also contains a chloro group and a sulfanyl group attached to an aniline.

Synthesis Analysis

The synthesis of imidazole derivatives, such as “5-chloro-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]aniline”, can be achieved through various methods. One such method involves the Mannich base technique using a Cu (II) catalyst. Another method involves the cyclization of amido-nitriles.

Molecular Structure Analysis

The molecular structure of “5-chloro-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]aniline” includes an imidazole ring, which is a five-membered ring containing two nitrogen atoms. The compound also contains a chloro group and a sulfanyl group attached to an aniline.

Chemical Reactions Analysis

Imidazole derivatives, such as “5-chloro-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]aniline”, can participate in various chemical reactions. For instance, they can be synthesized through the Mannich base technique using a Cu (II) catalyst. They can also undergo cyclization of amido-nitriles.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Antimicrobial Activity : Researchers have explored the antibacterial and antifungal potential of imidazole derivatives. .
• Anti-Tubercular Activity : Imidazole-containing compounds have been evaluated for their anti-tubercular properties. .

Materials Science and Coordination Chemistry

• Regiocontrolled Synthesis : Imidazoles play a crucial role in the construction of functional molecules. .
• Catalysis : Schiff’s base complex nickel catalysts enable efficient one-pot microwave-assisted synthesis of 2,4,5-trisubstituted imidazoles. .

Biological and Pharmacological Studies

• Anti-Inflammatory and Antioxidant Properties : Imidazole derivatives exhibit anti-inflammatory, antioxidant, and antipyretic activities. .
• .

Mechanism of Action

Target of Action

It’s known that imidazole derivatives, which this compound is a part of, have a broad range of biological activities . They are known to interact with various targets, including enzymes, receptors, and other proteins, depending on their specific chemical structure .

Mode of Action

Imidazole derivatives are known for their versatile interactions with biological targets . They can act as inhibitors, activators, or modulators, depending on the specific target and the context of the biological system .

Biochemical Pathways

Imidazole derivatives are known to influence a variety of biochemical pathways due to their broad range of biological activities . These can include pathways related to inflammation, tumor growth, diabetes, allergies, and more .

Pharmacokinetics

Imidazole derivatives are generally known for their high solubility in water and other polar solvents, which can influence their absorption and distribution .

Result of Action

Imidazole derivatives are known to exhibit a variety of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of imidazole derivatives .